Cas no 2138206-56-9 (4-Cyclopropyl-1-(methylamino)pentan-2-one)

• Product Name: 4-Cyclopropyl-1-(methylamino)pentan-2-one
• CAS No: 2138206-56-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5937030
• PubChem ID: 165962965
• Update Time: 2025-11-06

4-Cyclopropyl-1-(methylamino)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2138206-56-9
• EN300-799896
• 4-cyclopropyl-1-(methylamino)pentan-2-one
• 4-Cyclopropyl-1-(methylamino)pentan-2-one

• Inchi： 1S/C9H17NO/c1-7(8-3-4-8)5-9(11)6-10-2/h7-8,10H,3-6H2,1-2H3
• InChI Key： HTWLWEBGPVKRLE-UHFFFAOYSA-N
• SMILES： O=C(CNC)CC(C)C1CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-Cyclopropyl-1-(methylamino)pentan-2-one

4-Cyclopropyl-1-(methylamino)pentan-3-one: A Comprehensive Overview of Its Chemical Properties and Applications

4-Cyclopropyl-1-(methylamino)pentan-3-one is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, characterized by its 4-Cyclopropyl substituent and 1-(methylamino) functional group, is a key intermediate in the synthesis of various bioactive molecules. The pentan-3-one carbonyl group provides a versatile platform for further chemical modifications, making it a valuable tool in pharmaceutical and materials science research.

Recent studies have highlighted the potential of 4-Cyclopropyl-1-(methylamino)pentan-3-one in the development of novel therapeutic agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its application as a building block for the synthesis of selective serotonin receptor modulators. These compounds are being explored for their potential in treating neurological disorders such as depression and anxiety. The 1-(methylamino) group is known to enhance the lipophilicity of the molecule, which is critical for crossing the blood-brain barrier—a key factor in the efficacy of central nervous system drugs.

One of the most intriguing aspects of 4-Cyclopropyl-1-(methylamino)pentan-3-one is its role in the synthesis of peptide-based therapeutics. Researchers at the University of Tokyo have reported in 2024 that this compound serves as an efficient intermediate in the production of peptide mimetics targeting specific protein-protein interactions. These mimetics are being investigated for their potential in cancer immunotherapy and autoimmune disease treatment. The 4-Cyclopropyl ring provides structural rigidity, which is essential for maintaining the conformational integrity of the final therapeutic molecule.

In the field of materials science, 4-Cyclopropyl-1-(methylamino)pentan-3-one has shown promise as a precursor for the development of smart polymers. A 2023 paper in Advanced Materials described its use in creating stimuli-responsive hydrogels that can be activated by pH or temperature changes. These hydrogels have potential applications in drug delivery systems and tissue engineering. The pentan-3-one group can undergo reversible cross-linking reactions, enabling the design of materials with tunable mechanical properties.

The synthesis of 4-Cyclopropyl-1-(methylamino)pentan-3-one has been optimized in recent years to improve yield and purity. A 2024 study published in Organic Letters introduced a novel catalytic method using transition metal complexes to achieve high selectivity in the formation of the 1-(methylamino) group. This method significantly reduces byproducts, which is crucial for large-scale industrial production. The 4-Cyclopropyl substituent is typically introduced through a cyclopropanation reaction, a technique that has been refined to minimize side reactions.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Cyclopropyl-1-(methylamino)pentan-3-one's properties. Machine learning models have been employed to predict its reactivity and stability under various conditions. These models, as reported in Chemical Science (2023), have enabled researchers to design more efficient synthetic pathways and identify potential applications in new fields. The pentan-3-one group's reactivity is a key factor in these predictions, as it can participate in a wide range of chemical transformations.

The biological activity of 4-Cyclopropyl-1-(methylamino)pentan-3-one has been the focus of several studies. In 2023, a research group at Harvard Medical School demonstrated its ability to modulate ion channel activity in neuronal cells. This property could lead to the development of drugs for neurological disorders. The 1-(methylamino) group is believed to interact with specific receptors, altering cellular signaling pathways. These findings highlight the compound's potential in both pharmaceutical and biotechnological applications.

Environmental considerations have also become a focus in the study of 4-Cyclopropyl-1-(methylamino)pentan-3-one. Researchers are exploring ways to make its synthesis more sustainable. A 2024 study in Green Chemistry proposed the use of biodegradable catalysts and green solvents to reduce the environmental impact of its production. These efforts are part of a broader movement towards eco-friendly chemical processes in the pharmaceutical industry.

In conclusion, 4-Cyclopropyl-1-(methylamino)pentan-3-one represents a significant advancement in organic chemistry with diverse applications. Its unique molecular structure and functional groups make it a versatile compound for the development of new drugs and materials. Ongoing research continues to uncover new possibilities, underscoring the importance of this compound in modern science and technology.